(2E)-3-(furan-2-yl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one
Overview
Description
(2E)-3-(Furan-2-yl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one is a novel compound that has recently been synthesized and studied for its potential applications in the field of scientific research. This compound has been found to possess a variety of biochemical and physiological effects, making it an attractive candidate for further study.
Scientific Research Applications
Chemical Synthesis and Biological Activities
A variety of research has explored the chemical synthesis of compounds related to (2E)-3-(furan-2-yl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one and their potential biological activities. One study focused on the design, synthesis, and pharmacological evaluation of novel derivatives incorporating furan-2-yl groups, revealing significant antidepressant and antianxiety activities in tested compounds (J. Kumar et al., 2017). These findings demonstrate the therapeutic potential of such compounds in treating mental health disorders.
Photophysical Properties
Research on the photophysical properties of chalcone derivatives, including those with (E)-3-(furan-2-yl) groups, has shown that these compounds exhibit significant solvatochromic effects, indicating potential applications in molecular electronics and photonics due to their charge transfer interactions (Rekha Kumari et al., 2017). These properties could be useful in the development of new materials for electronic devices.
Antimicrobial Activity
The antimicrobial activity of novel synthesized pyrazole derivatives, derived from (3-(furan-2-yl)-1-(4-morpholinophenyl)prop-2-ene-1-one, has been investigated, showing promising effects against certain bacteria, indicating potential for the development of new antimicrobial agents (A. B. S. Khumar et al., 2018). Such compounds could contribute to addressing the challenge of antibiotic resistance.
Molecular Docking and Antitumor Properties
Another study synthesized Schiff base compounds and their lanthanide complexes, demonstrating antimicrobial, antifungal, antioxidant, and antitumor properties. This suggests potential applications in the development of new drugs with anticancer properties (A. Abu-Yamin et al., 2022). The exploration of such compounds could lead to advancements in cancer therapy.
properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c12-8-6-11(7-8)10(13)4-3-9-2-1-5-14-9/h1-5,8,12H,6-7H2/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSFCBQDUVXLOBO-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C=CC2=CC=CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(CN1C(=O)/C=C/C2=CC=CO2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(furan-2-yl)-1-(3-hydroxyazetidin-1-yl)prop-2-en-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.